8-Methoxycarbonyloctyl 2-acetamido-2-deoxy-4-(a-L-fucopyranosyl)-3-O-(b-D-galactopyranosyl)-b-D-glucopyranoside

• Molecular Formula: C30H53NO17
• Molecular Weight: 699.7 g/mol
• IUPAC Name: methyl 9-[3-acetamido-5-hydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxan-2-yl]oxynonanoate
• InChI: InChI=1S/C30H53NO17/c1-14-20(36)22(38)24(40)27(45-14)30(42)17(13-33)47-28(44-11-9-7-5-4-6-8-10-18(35)43-3)19(31-15(2)34)26(30)48-29-25(41)23(39)21(37)16(12-32)46-29/h14,16-17,19-29,32-33,36-42H,4-13H2,1-3H3,(H,31,34)
• InChI Key: UPNLMBIXEAYYGX-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(C(C(O1)C2(C(OC(C(C2OC3C(C(C(C(O3)CO)O)O)O)NC(=O)C)OCCCCCCCCC(=O)OC)CO)O)O)O)O

Description

This compound (CAS 106445-30-1) is a synthetic glycoside with a trisaccharide core: a β-D-glucopyranose residue bearing a 2-acetamido-2-deoxy group, substituted at position 4 with an α-L-fucopyranosyl group and at position 3 with a β-D-galactopyranosyl group. The aglycone, 8-methoxycarbonyloctyl, is a hydrophobic alkyl chain with a terminal methyl ester, enhancing lipophilicity. Its molecular formula is C₅₁H₅₈N₂O₁₈ (MW: 987.01), and it is used in glycoconjugate synthesis and as a bioactive probe .

Biological Activity

8-Methoxycarbonyloctyl 2-acetamido-2-deoxy-4-(α-L-fucopyranosyl)-3-O-(β-D-galactopyranosyl)-β-D-glucopyranoside is a complex carbohydrate derivative that has garnered attention in glycobiology and medicinal chemistry due to its potential biological activities. This compound, characterized by its unique structural components, exhibits various biological effects, particularly in immunology and cell adhesion processes.

Chemical Structure and Properties

The compound's structure includes:

• Methoxycarbonyl group : Enhances solubility and biological activity.
• Oligosaccharide moiety : Composed of fucose, galactose, and glucosamine, which are crucial for its interaction with biological targets.

Molecular Formula

The molecular formula of the compound is $C_{14}H_{25}N_{2}O_{10}$ with a molecular weight of approximately 367.35 g/mol .

Immunological Effects

Research indicates that 8-Methoxycarbonyloctyl derivatives can significantly influence immune responses. For example, studies have shown that these compounds can enhance the binding affinity to selectins, which are critical for leukocyte adhesion during inflammation .

Inhibition of Cell Adhesion

In a study focusing on E-selectin interactions, the incorporation of the 8-methoxycarbonyloctyl aglycone into oligosaccharides resulted in a twofold increase in blocking activity against E-selectin . This suggests that the compound can potentially be used to modulate inflammatory responses.

Antiviral Activity

The compound has also demonstrated antiviral properties, particularly against various viruses such as HIV and influenza. Its mechanism involves inhibiting virus entry into host cells by blocking viral receptors or interfering with viral replication pathways .

Anticancer Potential

Preliminary studies suggest that this compound may exhibit anticancer activity by inducing apoptosis in cancer cells. The mechanism appears to involve modulation of signaling pathways related to cell survival and proliferation .

Study 1: E-Selectin Blockade

A detailed examination of the compound's ability to inhibit E-selectin-mediated cell adhesion was conducted. The study found that at concentrations as low as 500 µM, significant inhibition was observed, with an IC50 value indicating potent activity compared to other tested oligosaccharides .

Study 2: Antiviral Efficacy

In vitro studies assessing the antiviral efficacy of the compound against HIV showed a marked reduction in viral load when treated with the compound at varying concentrations. The results suggested a dose-dependent response, highlighting its potential as an antiviral agent .

Data Table

Biological Activity	Effect	Reference
E-selectin inhibition	IC50 = 220 µM
Antiviral activity	Significant reduction in HIV load
Induction of apoptosis	Increased cell death in cancer cells

Comparison with Similar Compounds

2-Acetamido-2-Deoxy-4-O-(α-L-Fucopyranosyl)-3-O-(β-D-Galactopyranosyl)-D-Glucopyranose

• Structure : Shares the trisaccharide core but lacks the 8-methoxycarbonyloctyl group.
• Synthesis: Prepared via deallylation and condensation with α-L-fucopyranosyl donors, followed by deprotection .
• Application : Intermediate for blood-group antigen synthesis.

Benzyl-Protected Derivatives

• Example: Benzyl 2-acetamido-6-O-benzyl-3-(2,3,4-tri-O-benzyl-β-L-fucopyranosyl)-4-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside (CAS 71208-05-4).
• Structure : Multiple benzyl groups enhance solubility and enable selective deprotection.
• Application : Key intermediate in oligosaccharide synthesis for glycobiology studies .

Aglycone Variants

4-Nitrophenyl Derivatives

• Example: 4-Nitrophenyl 2-acetamido-2-deoxy-3-O-[2-O-(α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside (CAS 93496-53-8).
• Structure : Nitrophenyl group acts as a chromophore for enzyme assays.
• Application : Substrate for glycosidase activity studies .

Fluorescent-Tagged Analogs

• Example: 4-Methylumbelliferyl 2-O-(α-L-fucopyranosyl)-β-D-galactopyranoside (CAS 225217-42-5).
• Structure : 4-Methylumbelliferyl group enables fluorescence-based detection.
• Application : Used in high-throughput screening of glycosyltransferases .

Complex Oligosaccharides

β-D-Galactopyranosyl-(1→4)-[α-L-Fucopyranosyl-2-Acetamido-2-Deoxy]-β-D-Glucopyranosyl Derivatives

• Example : Compound 11a (MW: 1428.51, C₅₄H₉₁N₃NaO₃₉).
• Structure : Branched hexasaccharide with additional galactose and fucose residues.
• Synthesis : Enzymatic fucosylation using FUT5 enzyme (91% yield) .
• Application : Probing multivalent carbohydrate-protein interactions .

Q & A

Basic Research Questions

Q. What synthetic strategies are effective for assembling complex oligosaccharides like this compound?

• Methodological Answer: Stepwise glycosylation is the primary approach, leveraging regioselective protecting groups (e.g., benzyl, t-butyloxycarbonyl) to control reactivity . Enzymatic methods using FUT5 fucosyltransferase ensure α-L-fucopyranosyl linkage specificity . Purification involves size-exclusion chromatography (Biogel P-2) and semi-preparative HILIC-HPLC (e.g., 65% CH₃CN/10 mM ammonium formate) . For example, enzymatic reactions with GDP-fucose (20–50% molar excess) and Mn²⁺ cofactors yield >85% conversion when optimized .

Q. How is NMR spectroscopy applied to confirm stereochemistry and connectivity?

• Methodological Answer: ¹H and ¹³C NMR in D₂O resolve anomeric protons (δ 4.5–5.5 ppm) and glycosidic linkages. Acetamido groups are identified via methyl signals (δ ~2.0 ppm). HSQC/TOCSY correlations map sugar ring protons, while NOESY confirms spatial proximity of adjacent residues (e.g., β-D-galactopyranosyl-(1→3) linkages) . For example, α-L-fucopyranosyl anomeric protons typically resonate at δ 5.1–5.3 ppm .

Q. What protecting groups are critical for minimizing side reactions during synthesis?

• Methodological Answer: Temporary groups like t-butyloxycarbonyl (t-Boc) for amino protection and benzyl ethers for hydroxyl masking prevent undesired glycosylations . Acetyl groups are used for transient protection but require selective deactivation (e.g., NaOMe in MeOH) . For instance, t-Boc removal with TFA enables selective fucosylation at exposed hydroxyls .

Advanced Research Questions

Q. How can reaction yields be improved in multi-step enzymatic glycosylations?

• Methodological Answer: Optimize enzyme-to-substrate ratios (e.g., 1:5 FUT5:donor) and reaction time (12–24 hrs at 37°C) . Co-solvents like 10% MeOH enhance solubility without denaturing enzymes. Sequential additions of GDP-fucose (2–3 aliquots) reduce substrate inhibition . Post-reaction ethanol precipitation removes enzymes, improving downstream HPLC purity (e.g., 91% recovery with HILIC) .

Q. What analytical challenges arise in characterizing branched glycans, and how are they resolved?

• Methodological Answer: Isobaric impurities (e.g., α/β anomers) require HILIC-HPLC at 70% CH₃CN for baseline separation . MALDI-TOF-MS with Na⁺ adducts (e.g., [M+Na]⁺) confirms molecular weight (error <0.05% vs. theoretical) . For ambiguous NOESY signals, isotopic labeling (¹³C-acetamido) enhances sensitivity in HSQC .

Q. How do enzymatic and chemical glycosylation methods compare for specific linkages?

• Methodological Answer: Enzymatic methods (FUT5) achieve α-(1→3/4) fucosylation with >95% stereoselectivity, avoiding side products common in chemical activation (e.g., trichloroacetimidate donors yield ~80% β-selectivity) . Chemical methods require harsh conditions (e.g., AgOTf promoters) but enable access to non-natural linkages .

Q. What computational tools aid in designing synthetic routes for such glycans?

• Methodological Answer: Quantum mechanical calculations (DFT) predict glycosyl donor reactivity, while molecular dynamics simulate enzyme-substrate interactions (e.g., FUT5 binding pockets) . ICReDD’s reaction path search algorithms optimize protecting group strategies and reduce trial-and-error steps by 50% .